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Compound of Interest

Compound Name: Hexamethyldisiloxane

Cat. No.: B120664

An in-depth technical guide on Hexamethyldisiloxane (HMDSO), detailing its chemical
properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,
and drug development professionals.

Hexamethyldisiloxane, commonly abbreviated as HMDSO, is an organosilicon compound
with the formula O[Si(CH3)s]z.[1] It is a volatile, colorless liquid that serves as a key reagent
and solvent in a multitude of scientific and industrial applications.[1][2] This guide provides a
detailed overview of its properties, synthesis, and significant applications in research and
development.

Core Properties of Hexamethyldisiloxane

Hexamethyldisiloxane is characterized by its low viscosity, low surface tension, and high
volatility. Its chemical inertness, coupled with its ability to act as a source of the trimethylsilyl
functional group, makes it a versatile compound in organic synthesis.[3][4]

Physicochemical Data

The fundamental physicochemical properties of Hexamethyldisiloxane are summarized in the
table below for easy reference.
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Property Value
CAS Number 107-46-0
Molecular Weight 162.38 g/mol [2]

Molecular Formula

CeH180Si2[5]

Appearance Colorless liquid[1]
Density 0.764 g/mL at 20 °C
Boiling Point 100-101 °CJ[1]
Melting Point -59 °C[3]

Refractive Index n20/D 1.377

Vapor Pressure

43 hPa at 20 °CJ[1]

Identification and Nomenclature

For unambiguous identification in research and documentation, the following identifiers and

synonyms are associated with Hexamethyldisiloxane.

Identifier Type Identifier

IUPAC Name Hexamethyldisiloxane
HMDSO, MM, Bis(trimethylsilyl) ether,

Synonyms o ) )
Bis(trimethylsilyl) oxide[1]

EC Number 203-492-7[5]

PubChem CID 24764[1]

Beilstein Reference 1736258[1]

Synthesis of Hexamethyldisiloxane

The primary industrial synthesis of Hexamethyldisiloxane involves the hydrolysis of

trimethylsilyl chloride (TMSCI). This reaction is straightforward and yields hydrogen chloride as
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a byproduct.[1][2]

Hydrolysis Reaction

H20 2 HCI
(Water) (Hydrogen chloride)
2 (CHs)sSiCl O[Si(CHs)s]2
(Trimethylsilyl chloride) (Hexamethyldisiloxane)

Click to download full resolution via product page

Synthesis of Hexamethyldisiloxane via hydrolysis of trimethylsilyl chloride.

Applications in Research and Drug Development

Hexamethyldisiloxane's unique properties lend it to a wide range of applications, particularly
in organic synthesis and the pharmaceutical industry.

Silylating Agent in Organic Synthesis

The most prominent application of HMDSO is as a source of the trimethylsilyl (TMS) group.[4] It
is widely used for the protection of various functional groups, such as alcohols, phenols, and
carboxylic acids, by converting them into their corresponding trimethylsilyl ethers and esters.[2]
[4] This protection strategy is crucial in multi-step organic syntheses.
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R-OH
(Alcohol/Phenol)
R-O-Si(CHs)s
(Silyl Ether)
O[Si(CHs)3]2 .
(HMDSO) Reaction
Catalyst

(e.g., lodine, Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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